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Compound of Interest

Compound Name: Ethylene dimethanesulfonate

Cat. No.: B10824645 Get Quote

Essential Safety & Handling Guide: Ethylene
Dimethanesulfonate
This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling Ethylene dimethanesulfonate (EDS). The following

procedures are designed to minimize risk and ensure safe operational conduct from handling to

disposal.

Essential Safety Information
Ethylene dimethanesulfonate is a mild alkylating, non-volatile methanesulfonic diester of

ethylene glycol.[1][2] As an alkylating agent, it is considered a hazardous substance and is

suspected of causing cancer.[3] Adherence to strict safety protocols is mandatory.

Hazard Identification:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.

Irritation: Causes skin and eye irritation.

Carcinogenicity: Suspected of causing cancer.[3] There may be no safe level of exposure to

a carcinogen, so all contact should be reduced to the lowest possible level.[3]
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The following table summarizes key quantitative data for Ethylene dimethanesulfonate.

Property Value Source(s)

CAS Number 4672-49-5 [4]

Molecular Formula C₄H₁₀O₆S₂ [5]

Molecular Weight 218.25 g/mol [5]

Appearance Solid [4]

Melting Point 35–36 °C (95–97 °F) [4]

Toxicity (LD₅₀)
150 mg/kg (Rat,

Intraperitoneal)
[6]

Occupational Exposure Limit

(OEL)

Not established. All contact

should be minimized.
[3]

Operational Plan: Handling and Storage
All handling of Ethylene dimethanesulfonate must be performed by trained personnel in a

designated area.

2.1 Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling, but the following PPE is mandatory as

a minimum requirement.

Eye and Face Protection: Wear chemical splash goggles and a face shield. Standard safety

glasses are not sufficient.

Hand Protection: Due to the lack of specific chemical resistance data for Ethylene
dimethanesulfonate, it is recommended to use highly resistant gloves.

Wear double-layered nitrile gloves for incidental contact. Change gloves immediately if

contamination is suspected.
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For prolonged handling or risk of splash, heavy-duty gloves such as butyl or neoprene

rubber are recommended.[7]

Always inspect gloves for damage before use.[8]

Body Protection: Wear a chemically resistant lab coat, fully buttoned. For procedures with a

high risk of splashing, a chemically resistant apron over the lab coat is required. Ensure legs

and feet are fully covered by wearing long pants and closed-toe shoes.

Respiratory Protection: All work with solid or dissolved Ethylene dimethanesulfonate must

be conducted in a certified chemical fume hood to minimize inhalation exposure.[8]

2.2 Safe Handling Workflow

The following diagram outlines the standard workflow for safely handling Ethylene
dimethanesulfonate.
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Standard operational workflow for handling Ethylene dimethanesulfonate.
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2.3 Storage

Store Ethylene dimethanesulfonate in a tightly sealed, properly labeled container.

Keep in a cool, dry, and well-ventilated area designated for toxic and carcinogenic chemicals.

Store away from incompatible materials such as strong oxidizing agents.

Emergency Response Plan
In the event of an exposure or spill, immediate and appropriate action is critical.

Emergency Response Workflow

The following diagram provides a decision-making framework for responding to common

laboratory emergencies involving Ethylene dimethanesulfonate.
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Decision workflow for emergency response to spills or exposures.

Disposal Plan
Chemical waste containing Ethylene dimethanesulfonate must be treated as hazardous

waste. Do not dispose of it down the drain or in regular trash.[9]

4.1 Waste Segregation and Collection

Solid Waste: Collect unused Ethylene dimethanesulfonate, contaminated PPE (gloves,

wipes), and absorbent materials in a dedicated, sealed plastic bag or container.
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Liquid Waste: Collect all solutions containing Ethylene dimethanesulfonate in a dedicated,

leak-proof, and chemically compatible container. Do not mix with other solvent waste

streams unless explicitly permitted by your institution's environmental health and safety

(EHS) office.

Sharps: Contaminated needles, syringes, or glassware must be disposed of in a designated

sharps container for hazardous chemical waste.

4.2 Labeling and Storage of Waste

Clearly label all waste containers with "HAZARDOUS WASTE," the full chemical name

"Ethylene dimethanesulfonate," and an estimate of the concentration and volume.

Store waste containers in a designated satellite accumulation area that is secure and has

secondary containment.

4.3 Final Disposal

Arrange for waste pickup through your institution's EHS office. Follow all institutional and

local regulations for hazardous waste disposal.[10][11]

Experimental Protocol: Solubilization
The following protocol details a method for preparing a solution of Ethylene
dimethanesulfonate for experimental use.[1] This procedure must be performed in a chemical

fume hood.

Objective: To prepare a 2.5 mg/mL working solution of Ethylene dimethanesulfonate.

Materials:

Ethylene dimethanesulfonate (solid)

Dimethyl sulfoxide (DMSO)

PEG300

Tween-80
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Saline solution (0.9% NaCl)

Sterile vials and syringes

Procedure:

Prepare Stock Solution: Prepare a 25 mg/mL stock solution of Ethylene
dimethanesulfonate in DMSO.

Dilution and Mixing (Example for 1 mL final volume): a. In a sterile vial, add 400 µL of

PEG300. b. Add 100 µL of the 25 mg/mL DMSO stock solution to the PEG300 and mix

thoroughly. c. Add 50 µL of Tween-80 to the mixture and mix until the solution is

homogenous. d. Add 450 µL of saline to bring the final volume to 1 mL. Mix thoroughly.

Final Concentration: This procedure yields a clear solution with a final Ethylene
dimethanesulfonate concentration of 2.5 mg/mL.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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